Cas no 1493031-62-1 (2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine)

• Product Name: 2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine
• CAS No: 1493031-62-1
• MF: C₁₃H₁₂FN
• MW: 201.239486694336
• CID: 6781198
• PubChem ID: 65437184
• Update Time: 2026-03-12

2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine
• 1493031-62-1
• AKOS014773616
• A1-39940
• 3-fluoro-4-(2-methylphenyl)aniline

• Inchi： 1S/C13H12FN/c1-9-4-2-3-5-11(9)12-7-6-10(15)8-13(12)14/h2-8H,15H2,1H3
• InChI Key： QNOIPYLGZJZHBK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 201.095377549g/mol
• Monoisotopic Mass: 201.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine

Professional Introduction to Compound with CAS No. 1493031-62-1 and Product Name: 2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine

The compound with CAS No. 1493031-62-1 and the product name 2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of biphenyl derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of a fluoro substituent and a methyl group at specific positions on the biphenyl core imparts unique electronic and steric properties, making this molecule a promising candidate for further exploration.

Recent research in medicinal chemistry has highlighted the importance of biphenyl-based scaffolds in the design of novel therapeutic agents. The fluoro group, in particular, is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In the case of 2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine, the fluoro substituent at the 2-position enhances the lipophilicity of the compound, which can be crucial for its absorption and distribution within the body. Additionally, the methyl group at the 2'-position introduces steric hindrance that can influence binding interactions with biological targets.

The structural motif of [1,1'-biphenyl] provides a rigid framework that can improve the binding affinity of small molecules to proteins. This is particularly relevant in the context of drug discovery, where high-affinity binders are often sought after for their therapeutic efficacy. The amine group at the 4-position further expands the potential for functionalization, allowing for derivatization into more complex molecules with tailored properties.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in numerous cellular processes, and dysregulation of kinase activity is implicated in various diseases, including cancer. The biphenyl core is a common feature in many kinase inhibitors due to its ability to engage hydrophobic pockets within the enzyme's active site. The specific substitution pattern in 2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine may confer selectivity for certain kinases over others, thereby minimizing off-target effects.

Recent studies have demonstrated that fluorinated biphenyl derivatives exhibit enhanced metabolic stability compared to their non-fluorinated counterparts. This stability is crucial for ensuring that a drug remains active within the body long enough to exert its therapeutic effect. Additionally, fluorine atoms can improve water solubility and bioavailability, factors that are often critical for successful drug development.

The methyl group in 2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine also contributes to its unique pharmacological profile. Methyl groups can influence both electronic and steric properties, potentially affecting how the molecule interacts with biological targets. For instance, methyl groups can enhance hydrophobic interactions or introduce steric bulk that prevents non-specific binding. These features can be fine-tuned during drug design to optimize potency and selectivity.

In vitro studies have shown that compounds with similar structural motifs to 2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine exhibit promising activity against various biological targets. These studies often focus on evaluating binding affinity using techniques such as surface plasmon resonance (SPR) or X-ray crystallography. The results from these assays can provide valuable insights into how the compound interacts with its target and guide further optimization efforts.

The synthesis of 2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cross-coupling reactions to construct the biphenyl core followed by functional group transformations to introduce the fluoro and methyl groups at appropriate positions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

The potential applications of this compound extend beyond kinase inhibition. Researchers are exploring its utility in other therapeutic areas as well. For example, fluorinated biphenyl derivatives have shown promise as intermediates in the synthesis of antiviral agents due to their ability to interfere with viral replication mechanisms.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. The combination of computational modeling and experimental validation has accelerated progress in this field significantly over recent years. 2-Fluoro-2'-methyl-[1,1'-biphenyl]-4-amine represents an example of how structural modifications can lead to novel pharmacological entities with therapeutic potential.

In conclusion,CAS No. 1493031-62-1 corresponds to a structurally interesting compound that warrants further investigation. Its unique substitution pattern and potential biological activities make it an attractive candidate for drug discovery efforts aimed at developing new treatments for various diseases.